Cas no 7189-04-0 (1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester)

1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-, ethyl ester is a pyrazole-based ester derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 5-methyl substitution and phenyl groups at the 1- and 3-positions, contributing to its steric and electronic properties. The ethyl ester moiety enhances solubility in organic solvents, facilitating synthetic modifications. This compound may serve as an intermediate in the synthesis of biologically active molecules, including kinase inhibitors or antimicrobial agents. Its well-defined molecular framework allows for precise structural tuning, making it valuable in medicinal chemistry and material science. Purity and stability under standard conditions ensure reliable performance in experimental settings.

1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester structure

7189-04-0 structure

Product name:1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester

CAS No:7189-04-0

MF:C₁₉H₁₈N₂O₂

MW:306.35842

CID:1751485

PubChem ID:744754

1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-methyl-1,3-diphenylpyrazole-4-carboxylate
- CBMicro_005008
- 5-Methyl-1.3-diphenyl-pyrazol-carbonsaeure-(4)-aethylester
- ethyl 5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxylate
- CB07035
- SureCN6264973
- 5-Methyl-1,3-diphenyl-1H-pyrazol-4-carbonsaeure-aethylester
- 5-methyl-1,3-diphenyl-1H-pyrazole-4-carboxylic acid ethylester
- SMSF0003355
- 1,3-diphenyl-5-methylpyrazole
- Ambcb5110081
- AC1LF099
- 1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-, ethyl ester
- AKOS025251161
- SCHEMBL6264973
- AE-842/31986027
- 7189-04-0
- BIM-0004895.P001
- DB-074492
- DTXSID40353547
- STL406204
- 5-METHYL-1,3-DIPHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
- 1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester
- Inchi： InChI=1S/C19H18N2O2/c1-3-23-19(22)17-14(2)21(16-12-8-5-9-13-16)20-18(17)15-10-6-4-7-11-15/h4-13H,3H2,1-2H3
- InChI Key： VCPCQJHHHVITQW-UHFFFAOYSA-N
- SMILES： CCOC(=O)C1=C(N(N=C1C2=CC=CC=C2)C3=CC=CC=C3)C

Computed Properties

Exact Mass: 306.13700
Monoisotopic Mass: 306.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 389
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 44.1Å²

Experimental Properties

Density: 1.13
Melting Point: 105-106 ºC
Boiling Point: 457.9 °C at 760 mmHg
Flash Point: 457.9 °C at 760 mmHg
PSA: 44.12000
LogP: 4.02440

1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	H226655-250mg	1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester	7189-04-0	250mg	$ 360.00	2022-06-04
TRC	H226655-100mg	1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester	7189-04-0	100mg	$ 180.00	2022-06-04
TRC	H226655-500mg	1H-Pyrazole-4-carboxylic acid, 5-methyl-1,3-diphenyl-,ethyl ester	7189-04-0	500mg	$ 575.00	2022-06-04